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Compound of Interest

Compound Name: 7-Hydroxy-4-phenylcoumarin

Cat. No.: B181766

7-Hydroxy-4-phenylcoumarin: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical,
chemical, and biological properties of 7-Hydroxy-4-phenylcoumarin. This document is
intended to serve as a valuable resource for researchers, scientists, and professionals involved
in drug discovery and development, offering detailed data, experimental protocols, and
visualizations of key molecular pathways.

Core Physical and Chemical Properties

7-Hydroxy-4-phenylcoumarin, also known as 4-Phenylumbelliferone, is a member of the
coumarin class of compounds, which are benzopyrone derivatives. It possesses a distinctive
molecular architecture that contributes to its unique chemical and biological characteristics.

Physicochemical Data

A summary of the key physicochemical properties of 7-Hydroxy-4-phenylcoumarin is
presented in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C15H1003 [1]
Molecular Weight 238.24 g/mol [1]
CAS Number 2555-30-8 [1]
Melting Point 248-252 °C
Appearance Solid
IUPAC Name 7-hydroxy-4-phenylchromen-2- 2]

one
Synonyms 4-Phenyl-7-hydroxycoumarin, 2]

4-Phenylumbelliferone

Spectral Data

The spectral characteristics of 7-Hydroxy-4-phenylcoumarin are crucial for its identification

and structural elucidation. Key spectral data are summarized below.

Spectral Data Type

Key Features and Observations

1H NMR

Data available, typically showing characteristic

aromatic proton signals.

13C NMR

Data available for structural confirmation.[3]

FT-IR (KBr Wafer)

Characteristic peaks for hydroxyl (-OH) and

lactone carbonyl (C=0) functional groups are

observed.[2]

UV-Vis

Exhibits characteristic absorbance maxima.[2]

Mass Spectrometry

Provides information on the molecular weight

and fragmentation pattern.

Experimental Protocols
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Synthesis of 7-Hydroxy-4-phenylcoumarin via
Pechmann Condensation

The Pechmann condensation is a widely employed method for the synthesis of coumarins. The
following protocol is a representative method for the synthesis of 7-Hydroxy-4-
phenylcoumarin.

Principle: The reaction involves the condensation of a phenol (resorcinol) with a -ketoester
(ethyl benzoylacetate) in the presence of an acid catalyst. The reaction proceeds through
transesterification, intramolecular hydroalkylation, and dehydration to yield the final coumarin
product.

Materials:

» Resorcinol

o Ethyl benzoylacetate

o Concentrated Sulfuric Acid (H2S0Oa4) or other acidic catalysts like Amberlyst-15
» Ethanol

e Ice

Procedure:

In a round-bottom flask, cool concentrated sulfuric acid in an ice bath.

o Slowly add a mixture of resorcinol and ethyl benzoylacetate to the cooled acid with constant
stirring, maintaining a low temperature.

 After the addition is complete, allow the reaction mixture to stir at room temperature for
several hours to overnight.

e Pour the reaction mixture into a beaker containing crushed ice to precipitate the crude
product.
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e Collect the precipitate by vacuum filtration and wash thoroughly with cold water to remove

any residual acid.

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol, to yield pure 7-Hydroxy-4-phenylcoumarin.

Experimental Workflow:
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Pechmann Condensation Workflow for 7-Hydroxy-4-phenylcoumarin Synthesis.

Biological Activity and Signaling Pathways

7-Hydroxy-4-phenylcoumarin and its derivatives have been reported to exhibit a range of
biological activities, including potential anticancer and anti-melanogenic effects. The biological
actions of these compounds are often mediated through their interaction with key cellular
signaling pathways. For instance, the structurally related 7-hydroxy-4-methylcoumarin has
been shown to regulate melanogenesis through the modulation of several signaling cascades.
While the specific pathways for 7-Hydroxy-4-phenylcoumarin are still under investigation, a
representative signaling network implicated in the action of 7-hydroxycoumarins is depicted

below.
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Representative Signaling Pathway
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Representative signaling pathways modulated by 7-hydroxycoumarins.

The diagram illustrates how 7-hydroxycoumarins can potentially influence multiple signaling
cascades, including the MAPK, PISK/AKT, and PKA pathways. These interactions can lead to
the regulation of transcription factors that control a variety of cellular processes such as
apoptosis, cell cycle progression, and melanogenesis. Notably, studies on 7-hydroxy-4-
methylcoumarin have indicated its role in regulating melanogenesis through pathways involving
GSK3[/B-catenin, AKT, PKA/CREB, and MAPK.[4] In contrast, 7-Hydroxy-4-phenylcoumarin
has been reported to have an anti-melanogenesis effect.

Conclusion

7-Hydroxy-4-phenylcoumarin is a versatile molecule with significant potential for further
investigation in the fields of medicinal chemistry and drug development. This technical guide
provides a foundational understanding of its properties, synthesis, and potential biological
activities. The presented data and protocols are intended to facilitate future research and
development efforts centered on this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

